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Compound of Interest

Chloromethyldimethylisopropoxysil
Compound Name:
ane

Cat. No. B098121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and safety
data for Chloromethyldimethylisopropoxysilane (CAS No. 18171-11-4). The information is
presented to support laboratory research, chemical handling, and safety protocol development.

Core Physical and Chemical Properties

Chloromethyldimethylisopropoxysilane is a colorless to light yellow, clear liquid
organosilicon compound. Its fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C6H15CIOSi

Molecular Weight 166.72 g/mol

Boiling Point 64-66 °C at 54 mmHg[1][2]
Density 0.926 g/mL at 25 °C[1][2]
Refractive Index (n20/D) 1.415[1][2]

Flash Point 83 °F[1]

Vapor Pressure

0.016 mmHg at 25°C[1]

Safety Data and Hazard Information

Understanding the safety profile of Chloromethyldimethylisopropoxysilane is critical for its

handling and use in any experimental setting. This compound is classified as a flammable

liquid and is associated with significant health hazards.

~HS | Classificati

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour.[3]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
i ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[3]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[3]

Specific Target Organ Toxicity -
. Category 3
Single Exposure

H335: May cause respiratory

irritation.[3]

Precautionary Statements (Selected)
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A comprehensive list of precautionary statements can be found in the safety data sheet. Key
precautions include:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use only non-
sparking tools and take precautionary measures against static discharge.[3] Wear protective
gloves, protective clothing, eye protection, and face protection.[3] Wash skin thoroughly after
handling.[3]

e Response: In case of fire, use CO2, dry chemical, or foam for extinction; do not use water.[4]
If on skin or hair, take off immediately all contaminated clothing and rinse skin with water.[4]
If in eyes, rinse cautiously with water for several minutes.[4] If inhaled, remove person to
fresh air and keep comfortable for breathing.[4]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[4]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols

While the specific experimental reports for the determination of the physical and toxicological
properties of Chloromethyldimethylisopropoxysilane are not publicly available, the following
sections describe the standardized methodologies that are typically employed for such
assessments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like Chloromethyldimethylisopropoxysilane, which has a boiling
point reported under reduced pressure, a vacuum distillation setup would be used.

Methodology:

o A sample of the compound is placed in a distillation flask with a boiling chip or magnetic
stirrer.

e The flask is connected to a condenser, a receiving flask, and a vacuum pump. A manometer
is included in the system to measure the pressure.
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e The system is evacuated to the desired pressure (e.g., 54 mmHg).
e The distillation flask is heated gradually.

e The temperature at which the liquid boils and the vapor condenses into the receiving flask is
recorded as the boiling point at that specific pressure.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure
for determining the flash point of flammable liquids.

Methodology:

A sample of the liquid is placed in the test cup of the Pensky-Martens apparatus.

e The lid, which contains an ignition source (a small flame or an electric igniter) and a stirrer, is
secured.

e The sample is heated at a slow, constant rate while being stirred.

o Atregular temperature intervals, the ignition source is dipped into the vapor space above the
liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.

Toxicological Hazard Assessment

The toxicological data for chemical substances are typically determined using internationally
recognized guidelines, such as those published by the Organisation for Economic Co-operation
and Development (OECD).

Skin Corrosion/Irritation (Based on OECD Guideline 404):

e The test substance is applied to a small area of the shaved skin of a test animal (typically a
rabbit).
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e The application site is covered with a gauze patch for a specified period (e.g., 4 hours).

o After the exposure period, the patch is removed, and the skin is observed for signs of
erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72
hours).

e The severity of the reactions is scored, and the substance is classified based on the
persistence and severity of the skin damage.

Serious Eye Damage/Irritation (Based on OECD Guideline 405):

o Asmall, measured amount of the test substance is instilled into the conjunctival sac of one
eye of a test animal (typically a rabbit). The other eye serves as a control.

e The eyes are examined for signs of corneal opacity, iris lesions, and conjunctival redness
and swelling at specific intervals (e.g., 1, 24, 48, and 72 hours).

e The severity of the eye lesions is scored, and the substance is classified based on the nature
and reversibility of the observed effects.

Visualizations
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Caption: Recommended personal protective equipment and handling procedures for
Chloromethyldimethylisopropoxysilane.

ChIoromethyldimethylisopropoxysilane)_\
Heatth Hazards
Acute Inhalation Toxicity Respiratory Irritation
(Category 3) (Category 3)

A
Flammable Liquid Acute Oral Toxicity Skin Corrosion
(Category 4) (Category 1B)

Physical Hazards
(Category 2)

Eye Damage
(Category 1)

Click to download full resolution via product page

Caption: GHS hazard classifications for Chloromethyldimethylisopropoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Chloromethyldimethylisopropoxysilane: Physical Properties and Safety Data]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098121#chloromethyldimethylisopropoxysilane-
physical-properties-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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